Cas no 91821-49-7 (1,3-Benzodioxole, 4,5,6,7-tetrachloro-2-phenyl-)

• Product Name: 1,3-Benzodioxole, 4,5,6,7-tetrachloro-2-phenyl-
• CAS No: 91821-49-7
• MF: C₁₃H₆Cl₄O₂
• MW: 335.997539997101
• CID: 778733
• PubChem ID: 2755419
• Update Time: 2025-04-19

1,3-Benzodioxole, 4,5,6,7-tetrachloro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 4,5,6,7-tetrachloro-2-phenyl-
• 4,5,6,7-tetrachloro-2-phenyl-1,3-benzodioxole
• 91821-49-7
• AKOS004902545
• DTXSID90373093

• Inchi： 1S/C13H6Cl4O2/c14-7-8(15)10(17)12-11(9(7)16)18-13(19-12)6-4-2-1-3-5-6/h1-5,13H
• InChI Key： LQGXPKKLQYWOEO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C2=C1OC(C1C=CC=CC=1)O2)Cl)Cl)Cl

Computed Properties

• Exact Mass: 335.909240g/mol
• Monoisotopic Mass: 333.912190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles